Cas no 92806-99-0 (1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone)
92806-99-0 structure
Product Name:1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone
CAS No:92806-99-0
MF:C9H8N2OS
MW:192.237620353699
CID:800966
PubChem ID:10655370
Update Time:2025-04-19
1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone
- 1-(2-sulfanylidene-1,3-dihydrobenzimidazol-5-yl)ethanone
- Ethanone, 1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)- (9CI)
- DTXSID80443032
- SCHEMBL13080216
- 1-(2-Sulfanylidene-2,3-dihydro-1H-benzimidazol-5-yl)ethan-1-one
- 92806-99-0
- SCHEMBL17821410
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- Inchi: 1S/C9H8N2OS/c1-5(12)6-2-3-7-8(4-6)11-9(13)10-7/h2-4H,1H3,(H2,10,11,13)
- InChI Key: ZAVMSMBCGKEASC-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC(C(C)=O)=CC=2N1
Computed Properties
- Exact Mass: 192.03573406g/mol
- Monoisotopic Mass: 192.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 73.2Ų
1-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-Ethanone Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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